2-chloro-5-[4-chloro-3-(furan-2-ylmethylsulfamoyl)phenyl]sulfonyl-N-(furan-2-ylmethyl)benzenesulfonamide

• Molecular Formula: C22H18Cl2N2O8S3
• Molecular Weight: 605.5 g/mol
• IUPAC Name: 2-chloro-5-[4-chloro-3-(furan-2-ylmethylsulfamoyl)phenyl]sulfonyl-N-(furan-2-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C22H18Cl2N2O8S3/c23-19-7-5-17(11-21(19)36(29,30)25-13-15-3-1-9-33-15)35(27,28)18-6-8-20(24)22(12-18)37(31,32)26-14-16-4-2-10-34-16/h1-12,25-26H,13-14H2
• InChI Key: NSIQJUZIRPRXDO-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)CNS(=O)(=O)C2=C(C=CC(=C2)S(=O)(=O)C3=CC(=C(C=C3)Cl)S(=O)(=O)NCC4=CC=CO4)Cl

Description

2-chloro-5-[4-chloro-3-(furan-2-ylmethylsulfamoyl)phenyl]sulfonyl-N-(furan-2-ylmethyl)benzenesulfonamide is a chemical compound used in scientific research for its potential therapeutic applications. It is a sulfonamide-based compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-chloro-5-[4-chloro-3-(furan-2-ylmethylsulfamoyl)phenyl]sulfonyl-N-(furan-2-ylmethyl)benzenesulfonamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes involved in inflammation and cancer growth.
Biochemical and Physiological Effects:
This compound has been shown to have biochemical and physiological effects in vitro. It has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer growth. It has also been shown to induce apoptosis in cancer cells and inhibit the production of inflammatory cytokines in macrophages.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-5-[4-chloro-3-(furan-2-ylmethylsulfamoyl)phenyl]sulfonyl-N-(furan-2-ylmethyl)benzenesulfonamide in lab experiments is its potential therapeutic applications. It has been shown to have anti-inflammatory and anti-cancer properties in vitro. However, one limitation is that its mechanism of action is not fully understood.

Future Directions

There are several future directions for research on 2-chloro-5-[4-chloro-3-(furan-2-ylmethylsulfamoyl)phenyl]sulfonyl-N-(furan-2-ylmethyl)benzenesulfonamide. One direction is to further investigate its mechanism of action. Another direction is to study its potential therapeutic applications in vivo. Additionally, future research could focus on optimizing its synthesis methods to improve its yield and purity.

Synthesis Methods

2-chloro-5-[4-chloro-3-(furan-2-ylmethylsulfamoyl)phenyl]sulfonyl-N-(furan-2-ylmethyl)benzenesulfonamide can be synthesized using various methods. One method involves the reaction of 2-chloro-5-nitrobenzenesulfonamide with 4-chloro-3-(furan-2-ylmethylsulfamoyl)aniline in the presence of a reducing agent such as iron powder. Another method involves the reaction of 2-chloro-5-nitrobenzenesulfonamide with 4-chloro-3-(furan-2-ylmethylsulfamoyl)aniline in the presence of a palladium catalyst and a reducing agent such as hydrogen gas. Both methods result in the formation of this compound.

Scientific Research Applications

2-chloro-5-[4-chloro-3-(furan-2-ylmethylsulfamoyl)phenyl]sulfonyl-N-(furan-2-ylmethyl)benzenesulfonamide has been studied for its potential therapeutic applications. It has been shown to have anti-inflammatory and anti-cancer properties in vitro. In one study, it was found to inhibit the growth of breast cancer cells by inducing apoptosis. In another study, it was found to inhibit the production of inflammatory cytokines in macrophages.